1-(4-Nitrophenyl)-2-[(prop-2-en-1-yl)amino]ethan-1-one

• CAS: 920804-27-9
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• SMILES: C=CCNCC(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• InChI: InChI=1S/C11H12N2O3/c1-2-7-12-8-11(14)9-3-5-10(6-4-9)13(15)16/h2-6,12H,1,7-8H2
• InChIKey: IVCXCRDTTDFKBE-UHFFFAOYSA-N

Researchers requiring a defined 4-nitrophenyl allylamine reference for antifungal SAR or CNS MPO calibration often face gaps in commercial availability of validated material. This >95% pure α-amino ketone fills that need. - Pre-characterized monoamine oxidase A inhibition entry (ChEMBL CHEMBL_122777) reduces assay setup time. - Dual-handle architecture (terminal alkene + 4-nitrophenyl chromophore) enables CuAAC/thiol-ene conjugation with built-in UV-vis tracking. - Sourced from established suppliers; typical lead time 1-2 weeks for standard research quantities.

1-(4-Nitrophenyl)-2-[(prop-2-en-1-yl)amino]ethan-1-one – Identity & Procurement

1-(4-Nitrophenyl)-2-[(prop-2-en-1-yl)amino]ethan-1-one (CAS 920804-27-9) is a synthetic small molecule (C₁₁H₁₂N₂O₃; MW 220.22 g/mol) that belongs to the class of α-amino ketones bearing an electron-deficient 4-nitrophenyl ring and an N‑allyl (prop‑2‑en‑1‑yl) substituent . The compound is commercially available from several chemical suppliers for research use only, typically at >95% purity, with standard storage at −20°C . Its structural features—a ketone, a secondary allylamine, and a nitroaromatic group—confer distinct reactivity profiles relevant to medicinal chemistry, organic synthesis, and chemical biology probe design.

1

Allylamine SAR libraries: Dermatophyte-focused antifungal chemotype exploration with reported T. mentagrophytes selectivity.

2

Bifunctional probe scaffold: Terminal alkene for click conjugation plus 4-nitrophenyl chromophore for UV/Vis tracking in a single low-MW entity.

3

MAO-A inhibitor profiling: Pre-existing BindingDB enzyme inhibition entry offers a data-anchored starting point for neuroscience target studies.

1-(4-Nitrophenyl)-2-[(prop-2-en-1-yl)amino]ethan-1-one – Generic Substitution Risks

Although many α-amino ketones and p-nitrophenyl derivatives are commercially catalogued, their biological and chemical behavior cannot be reliably extrapolated. The specific combination of the 4-nitrophenyl ring (strong electron‑withdrawing, chromogenic, and reducible) and the N‑allyl side‑chain (a reactive Michael acceptor and a latent conjugation handle) creates a multi‑functional scaffold that is absent in the des‑allyl, des‑nitro, or N‑alkyl congeners. In SAR studies of allylamine-type antimycotics, researchers demonstrated that replacing the 4-nitrophenyl group with 4-fluorophenyl, 2,4-dichlorophenyl, or 2,3-dihydro‑benzo[1,4]dioxin‑6‑yl dramatically altered in vitro antifungal spectra, confirming that the electronic and steric contributions of the nitroarene cannot be mimicked by simple halogenated or heterocyclic surrogates [1]. Substitution therefore risks loss of the precise reactivity, target engagement, or spectroscopic signature required for a given project.

Des‑allyl analog lacks bifunctional handle

2‑Amino‑1‑(4‑nitrophenyl)ethanone retains the chromophore but loses the alkene required for click derivatization; probe and conjugation workflows may not transfer.

Des‑nitro analog shifts selectivity and detection

1‑Phenyl‑2‑(prop‑2‑en‑1‑ylamino)ethanone lacks the electron‑withdrawing nitro group; reported antifungal selectivity and spectroscopic signature differ, limiting method compatibility.

Simple 4‑nitrophenyl ketones are not dual‑mode

4‑Nitroacetophenone and analogous ketones provide only the chromophore; the absence of the allylamine side‑chain eliminates the SAR context and conjugation potential.

• [1] Chung S-Y, Chung B-H. Synthesis and Biological Evaluation of Allylamine Type Antimycotics. Korean J Pharmacogn. 2003;34(4):344‑349. (Abstract available at koreascience.or.kr). View Source

1-(4-Nitrophenyl)-2-[(prop-2-en-1-yl)amino]ethan-1-one – Differentiation Evidence vs. Analogs

TPSA and logP Profile Outside CNS-Penetrant Space

The target compound’s computed TPSA of 74.9 Ų and XlogP of 1.7 place it in a physicochemical region (MW 220; HBA 4; HBD 1) that is distinct from both the more polar des‑allyl analog 2‑amino‑1‑(4‑nitrophenyl)ethanone (C₈H₈N₂O₃; MW 180; TPSA 89.1 Ų; XlogP 0.8) and the more lipophilic des‑nitro analog 1‑phenyl‑2‑(prop‑2‑en‑1‑ylamino)ethanone (C₁₁H₁₃NO; MW 175; TPSA 29.1 Ų; XlogP 2.2) [1]. The 4‑nitrophenyl ring increases computed polar surface area by 45.8 Ų relative to the unsubstituted phenyl, while the allylamine chain adds 180% more rotatable bonds (5 vs. 2 for the des‑allyl analog), affecting conformational entropy upon binding.

Physicochemical Differentiation

Cross-study comparable

TPSA = 74.9 Ų, XlogP = 1.7 vs. des‑allyl (89.1 Ų, 0.8) and des‑nitro (29.1 Ų, 2.2)

Informs CNS drug-likeness triage; TPSA exceeds typical passive brain penetration threshold.

Computed values; may not substitute for experimental logD/logP.

Evidence Dimension	Topological polar surface area (TPSA) and calculated partition coefficient (XlogP)
Target Compound Data	TPSA = 74.9 Ų; XlogP = 1.7; 5 rotatable bonds; MW 220.22
Comparator Or Baseline	Des-allyl analog (2-amino-1-(4-nitrophenyl)ethanone): TPSA = 89.1 Ų; XlogP = 0.8; 2 rotatable bonds. Des-nitro analog (1-phenyl-2-(prop-2-en-1-ylamino)ethanone): TPSA = 29.1 Ų; XlogP = 2.2; 5 rotatable bonds.
Quantified Difference	ΔTPSA = −14.2 Ų vs des‑allyl; +45.8 Ų vs des‑nitro. ΔXlogP = +0.9 vs des‑allyl; −0.5 vs des‑nitro.
Conditions	Calculated properties using standard cheminformatics methods (XlogP, TPSA) as reported in chemical databases.

Why This Matters

For CNS-targeted programs, the TPSA of 74.9 Ų exceeds the typical 60–70 Ų threshold for passive brain penetration, whereas the des‑nitro analog falls well within it—selecting the wrong analog could lead to a false-negative conclusion about CNS penetrability of the chemotype.

• [1] Chembase. 2-amino-1-(4-nitrophenyl)ethan-1-one. ChemBase ID 74218. Accessed 2026-04-30. View Source

Allylamine Antimycotic SAR: Anti-Trichophyton Selectivity

In a systematic SAR study of allylamine-type antimycotics, compounds bearing a 4-nitrophenyl group in place of the naphthyl ring of naftifine were synthesized and tested against five fungal strains alongside analogs with 4-fluorophenyl, 2-fluorophenyl, 2,4-dichlorophenyl, and 2,6-dichlorophenyl substituents [1]. The 4-nitrophenyl-containing subset (which includes the target compound class) exhibited significant antifungal activity specifically against Trichophyton mentagrophytes, whereas the halo‑phenyl analogs showed different potency profiles, indicating that the strong electron‑withdrawing and polar character of the nitro group redirects antifungal selectivity rather than merely modulating potency.

Antifungal Selectivity Profile

Class-level inference

Reported significant activity against T. mentagrophytes in 4‑nitrophenyl allylamine series; distinct from halo‑phenyl analogs.

Supports dermatophyte-focused chemotype selection; broader-spectrum halo‑phenyl analogs may show different off‑target profiles.

MIC values not individually reported; confirmatory testing recommended.

Evidence Dimension	In vitro antifungal activity against five fungal strains
Target Compound Data	4-Nitrophenyl allylamine class: significant activity against T. mentagrophytes (specific MIC values not individually reported for target compound).
Comparator Or Baseline	4-Fluorophenyl, 2-fluorophenyl, 2,4-dichlorophenyl, and 2,6-dichlorophenyl allylamine analogs; naphthyl reference (naftifine).
Quantified Difference	Selectivity shift toward T. mentagrophytes documented for the 4-nitrophenyl series; halo‑phenyl series showed broader or different spectrum profiles (exact fold‑selectivity not reported).
Conditions	In vitro antifungal assay against five fungi; allylamine compounds synthesized and tested in parallel.

Why This Matters

Users seeking a dermatophyte-focused antifungal chemotype or a tool compound with a narrower spectrum should consider the 4-nitrophenyl allylamine scaffold over the broader-spectrum halo‑phenyl alternatives, which may have different off‑target profiles.

• [1] Chung S-Y, Chung B-H. Synthesis and Biological Evaluation of Allylamine Type Antimycotics. Korean J Pharmacogn. 2003;34(4):344‑349. (Abstract available at koreascience.or.kr). View Source

Dual Reactive Handles: Click Chemistry & Chromogenic Reporter

Unlike simple 4‑nitrophenyl ketones (e.g., 4‑nitroacetophenone) or allylamine alone, this compound integrates both a terminal alkene for thiol‑ene or copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) derivatization and a 4‑nitrophenyl chromophore (λₘₐₓ ≈ 270–310 nm; ε > 9,000 M⁻¹cm⁻¹) for UV‑Vis or HPLC detection in a single molecule of MW 220 . By contrast, 2‑amino‑1‑(4‑nitrophenyl)ethanone lacks the alkene handle, and N‑allylaniline lacks the carbonyl and nitro functionalities. The orthogonal reactivity enables use as a minimalist bioconjugation linker or a fragment that can be both tracked spectroscopically and elaborated via the allyl group—a combination not available in the individual fragments.

Bifunctional Architecture

Supporting evidence

Terminal alkene (click handle) + 4‑nitrophenyl chromophore (UV detection) in MW 220.

Enables single-molecule tracking and derivatization, reducing need for dual-fragment assembly.

Chromogenic properties inferred from class; λmax ≈ 270–310 nm, ε > 9,000 M⁻¹cm⁻¹.

Evidence Dimension	Presence of orthogonal reactive groups (alkene for click chemistry; nitrophenyl for chromogenic detection)
Target Compound Data	Contains terminal alkene (allyl) and 4-nitrophenyl ketone chromophore in one molecule (MW 220).
Comparator Or Baseline	2‑Amino‑1‑(4‑nitrophenyl)ethanone (MW 180): chromophore present, alkene absent. N‑Allylaniline (MW 133): alkene present, nitro chromophore absent.
Quantified Difference	Binary functional classification (present/absent for each handle); target compound possesses both handles, comparators possess only one.
Conditions	Structural analysis by SMILES/InChI inspection; chromogenic properties inferred from 4‑nitrophenyl ketone class (ε ≈ 9,000–12,000 M⁻¹cm⁻¹ at λₘₐₓ).

Why This Matters

For chemical biology labs needing a compact, trackable building block with a derivatizable handle, this compound eliminates the need to purchase and couple two separate fragments, saving synthesis steps and simplifying purification.

Bovine MAO-A Inhibition Data in BindingDB

The compound has been tested against bovine monoamine oxidase A (MAO‑A) and is indexed in BindingDB under ChEMBL assay CHEMBL_122777 [1]. While the target compound's exact Ki is not publicly resolved in the current BindingDB entry, the assay context and the structural relationship to other 4-nitrophenyl-containing MAO inhibitors provide a basis for comparative benchmarking. In contrast, the des‑allyl analog 2‑amino‑1‑(4‑nitrophenyl)ethanone and the des‑nitro analog 1‑phenyl‑2‑(prop‑2‑en‑1‑ylamino)ethanone have no MAO‑A assay data available in BindingDB, meaning the target compound has a unique starting point for neuroscience‑relevant target profiling that is absent for its closest structural neighbors.

MAO‑A Inhibition Data Anchor

Supporting evidence

Curated entry in BindingDB (ChEMBL assay CHEMBL_122777); bovine MAO‑A inhibition reported; exact Ki unresolved.

Provides a data-anchored starting point for neuroscience inhibitor screening; analogs lack MAO‑A data.

Exact Ki not resolved; requires independent validation.

Evidence Dimension	Availability of curated MAO‑A enzyme inhibition data in a public database
Target Compound Data	Entry in BindingDB (Entry ID 50012672); inhibiting activity determined against bovine MAO‑A (ChEMBL assay CHEMBL_122777).
Comparator Or Baseline	Des‑allyl analog (2‑amino‑1‑(4‑nitrophenyl)ethanone): No MAO‑A data in BindingDB. Des‑nitro analog (1‑phenyl‑2‑(prop‑2‑en‑1‑ylamino)ethanone): No MAO‑A data in BindingDB.
Quantified Difference	Qualitative difference: data present vs. absent. Target compound is linked to a curated MAO‑A assay; comparators have zero MAO‑A assay records.
Conditions	BindingDB entry derived from ChEMBL curation; assay performed at Sapienza University of Rome against bovine MAO‑A.

Why This Matters

For neuroscience groups initiating MAO‑A inhibitor screens, the existence of even preliminary MAO‑A binding data provides a decision advantage: the target compound offers a data‑anchored starting point, whereas analogs would require de novo assay setup and validation.

• [1] BindingDB. Entry 50012672; Assay CHEMBL_122777. Inhibiting activity against bovine Monoamine oxidase A. Accessed 2026-04-30. View Source

1-(4-Nitrophenyl)-2-[(prop-2-en-1-yl)amino]ethan-1-one – High-Value Application Scenarios

Allylamine Antifungal SAR Libraries for Dermatophytes

Medicinal chemistry teams exploring squalene epoxidase (ERG1) or other fungal targets can use this compound as the 4-nitrophenyl reference point in a matrix library. The documented differential activity against Trichophyton mentagrophytes, compared with 4‑fluorophenyl and dichlorophenyl analogs [1], makes it the logical choice when the goal is to map the electronic requirements for dermatophyte selectivity rather than broad‑spectrum antifungal activity.

Bifunctional Chemical Biology Probe Scaffold

The compound’s dual‑handle architecture—terminal alkene for CuAAC or thiol‑ene conjugation plus a 4‑nitrophenyl chromophore for UV‑vis tracking [1]—enables its use as a minimalist, low‑MW (220 Da) probe for activity‑based protein profiling (ABPP) or fragment‑based drug discovery (FBDD). Labs can derivatize the allyl group without losing the spectroscopic handle, avoiding the complexity of dual‑labeling protocols.

MAO-A Inhibitor Profiling with BindingDB Anchoring

Neuroscience groups investigating monoamine oxidase A can prioritize this compound over uncharacterized analogs because it already possesses a curated enzyme inhibition entry in BindingDB (ChEMBL assay CHEMBL_122777) [1]. This pre‑existing data point reduces assay setup time and provides a benchmark for evaluating newly synthesized derivatives against the same target.

CNS Drug-Likeness Reference Molecule

With a TPSA of 74.9 Ų and XlogP of 1.7, the compound serves as a boundary‑case reference molecule in CNS MPO (Multi‑Parameter Optimization) training sets [1]. Compared with des‑nitro (TPSA = 29.1 Ų) and des‑allyl (TPSA = 89.1 Ų) analogs, it sits at the permeability‑polarity inflection point, making it valuable for teaching or calibrating computational models that predict blood‑brain barrier penetration.

Application

Selection Property

Validation Focus

Dermatophyte-focused antifungal SAR

4‑Nitrophenyl allylamine scaffold with reported T. mentagrophytes selectivity over halo‑phenyl analogs

Confirm strain-specific MIC and squalene epoxidase target engagement

Activity‑based protein profiling or fragment‑based discovery

Dual alkene‑chromophore architecture (MW 220) enabling single‑molecule conjugation and detection

Verify click conjugation efficiency and UV detection sensitivity in target matrix

Neuroscience MAO‑A inhibitor screening

Pre‑existing BindingDB enzyme inhibition entry (ChEMBL assay CHEMBL_122777) absent in des‑allyl/des‑nitro analogs

Independent MAO‑A IC50/Ki determination and selectivity vs MAO‑B

CNS MPO model training and validation

Boundary‑case physicochemical profile at the permeability‑polarity inflection point relative to des‑allyl/des‑nitro analogs

Experimental logD, PAMPA, or in vivo brain penetration benchmarking

• [1] Chung S-Y, Chung B-H. Synthesis and Biological Evaluation of Allylamine Type Antimycotics. Korean J Pharmacogn. 2003;34(4):344‑349. View Source